Cas no 7557-34-8 ((2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid)

• Product Name: (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid
• CAS No: 7557-34-8
• MF: C₁₇H₁₆FNO₄
• MW: 317.311648368835
• CID: 6415993
• PubChem ID: 22309208
• Update Time: 2025-06-08

(2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid
• 2-fluoro-N-[(phenylmethoxy)carbonyl]- D-Phenylalanine
• D-Phenylalanine, 2-fluoro-N-[(phenylmethoxy)carbonyl]-
• DTXSID50624573
• (2R)-3-(2-fluorophenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
• Cbz-2-fluoro-D-Phe
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(2-fluorophenyl)propanoic acid
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid
• (R)-2-(benzyloxycarbonylamino)-3-(2-fluorophenyl)propanoic acid
• 401-28-5
• 7557-34-8
• SCHEMBL14438411
• N-[(Benzyloxy)carbonyl]-2-fluoro-D-phenylalanine
• EN300-12576803
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoicacid

• MDL： MFCD00797568
• Inchi： 1S/C17H16FNO4/c18-14-9-5-4-8-13(14)10-15(16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m1/s1
• InChI Key： GYJREHMTTLYKRJ-OAHLLOKOSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC=C1F)NC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 317.10633615g/mol
• Monoisotopic Mass: 317.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 511.7±50.0 °C(Predicted)
• pka: 3.85±0.11(Predicted)

Additional information on (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid

Recent Advances in the Study of (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid (CAS: 7557-34-8)

In recent years, (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid (CAS: 7557-34-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral amino acid derivative, characterized by its fluorophenyl and benzyloxycarbonyl (Cbz) protecting groups, has shown promising potential in the development of novel therapeutic agents and as a building block in peptide synthesis. The compound's unique structural features, including the stereocenter at the 2-position and the electron-withdrawing fluorine atom, contribute to its reactivity and biological activity, making it a valuable target for synthetic and pharmacological studies.

Recent research has focused on optimizing the synthesis of (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid to improve yield and enantiomeric purity. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient asymmetric synthesis route using chiral auxiliaries, achieving >99% enantiomeric excess (ee). This advancement is critical for applications requiring high stereochemical fidelity, such as in the development of peptide-based drugs. Additionally, the incorporation of the 2-fluorophenyl moiety has been explored for its potential to enhance metabolic stability and binding affinity in peptide ligands targeting G-protein-coupled receptors (GPCRs).

Pharmacological investigations have revealed that (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid serves as a key intermediate in the synthesis of protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the design of inhibitors targeting the SARS-CoV-2 main protease (Mpro), where the fluorine atom's electronegativity was found to improve inhibitor-enzyme interactions. Furthermore, the compound's utility in solid-phase peptide synthesis (SPPS) has been expanded through the development of novel coupling reagents that minimize racemization, as reported in Tetrahedron Letters (2023).

Beyond its synthetic applications, (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid has been investigated for its intrinsic biological activity. In vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on inflammatory cytokines, suggesting potential applications in autoimmune diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties. The ongoing research underscores the versatility of 7557-34-8 as a multifunctional scaffold in drug discovery and its growing importance in addressing unmet medical needs.

In conclusion, (2R)-2-{(benzyloxy)carbonylamino}-3-(2-fluorophenyl)propanoic acid (CAS: 7557-34-8) represents a compound of broad interest in chemical biology and medicinal chemistry. Recent advances in its synthesis, application in peptide drug development, and exploration of its biological activities highlight its potential as a valuable tool and therapeutic candidate. Future research directions may include the development of more efficient synthetic methodologies, expansion of its applications in targeted drug delivery, and deeper investigation of its mechanism of action in biological systems.